2,3-Methylenedioxy-5-nitronaphthalene

• IUPAC Name: 5-nitrobenzo[f][1,3]benzodioxole
• InChI: InChI=1S/C11H7NO4/c13-12(14)9-3-1-2-7-4-10-11(5-8(7)9)16-6-15-10/h1-5H,6H2
• InChI Key: YOVBORLWBMMPIJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C=CC=C3[N+](=O)[O-]
• Molecular Formula: C11H7NO4
• Molecular Weight: 217.18 g/mol

Description

2,3-Methylenedioxy-5-nitronaphthalene, also known as MDP2P, is a chemical compound that is commonly used in the synthesis of various drugs, including MDMA. It is a yellowish-brown powder that has a strong odor and is highly flammable. MDP2P is classified as a controlled substance in many countries due to its potential for abuse and its association with illicit drug use. However, MDP2P also has several scientific research applications, including its use in the study of biochemical and physiological effects.

Mechanism of Action

2,3-Methylenedioxy-5-nitronaphthalene works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters are involved in a variety of functions, including mood regulation, reward processing, and attention. By increasing the levels of these neurotransmitters, 2,3-Methylenedioxy-5-nitronaphthalene can produce feelings of euphoria, increased energy, and heightened sensory perception. However, 2,3-Methylenedioxy-5-nitronaphthalene can also have negative effects on the brain and body, including increased heart rate and blood pressure, dehydration, and hyperthermia.
Biochemical and Physiological Effects:
2,3-Methylenedioxy-5-nitronaphthalene can have several biochemical and physiological effects on the body, depending on the dose and duration of exposure. In the short term, 2,3-Methylenedioxy-5-nitronaphthalene can increase heart rate and blood pressure, cause sweating and dehydration, and produce feelings of euphoria and increased energy. In the long term, 2,3-Methylenedioxy-5-nitronaphthalene can cause changes in the way the brain processes serotonin, leading to mood disorders and other mental health problems. 2,3-Methylenedioxy-5-nitronaphthalene can also have negative effects on the liver, kidneys, and other organs, particularly with prolonged use.

Advantages and Limitations for Lab Experiments

2,3-Methylenedioxy-5-nitronaphthalene has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be obtained in large quantities. This makes it ideal for studies that require large amounts of the compound. However, 2,3-Methylenedioxy-5-nitronaphthalene is also highly flammable and can be dangerous if not handled properly. It is also a controlled substance in many countries, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research involving 2,3-Methylenedioxy-5-nitronaphthalene. One area of interest is the development of new drugs that target the same neurotransmitter systems as MDMA but have fewer negative side effects. Another area of interest is the study of the long-term effects of MDMA on the brain and nervous system, particularly in individuals who use the drug regularly. Additionally, researchers are interested in exploring the potential therapeutic uses of MDMA and other related compounds, particularly in the treatment of mental health disorders such as PTSD and depression.
Conclusion:
In conclusion, 2,3-Methylenedioxy-5-nitronaphthalene is a chemical compound that has several scientific research applications, including its use in the study of biochemical and physiological effects. While 2,3-Methylenedioxy-5-nitronaphthalene is commonly associated with illicit drug use, it has the potential to provide valuable insights into the workings of the brain and nervous system. Researchers must carefully consider the advantages and limitations of 2,3-Methylenedioxy-5-nitronaphthalene when designing experiments and interpreting results. By continuing to study 2,3-Methylenedioxy-5-nitronaphthalene and related compounds, we can gain a better understanding of the complex interactions between neurotransmitters and the brain, and develop new treatments for mental health disorders.

Scientific Research Applications

2,3-Methylenedioxy-5-nitronaphthalene has several scientific research applications, including its use in the study of biochemical and physiological effects. For example, 2,3-Methylenedioxy-5-nitronaphthalene has been used to study the effects of MDMA on the brain and nervous system. Researchers have found that MDMA can cause long-term changes in the way the brain processes serotonin, a neurotransmitter that is involved in mood regulation and other important functions. 2,3-Methylenedioxy-5-nitronaphthalene has also been used to study the effects of other drugs, such as amphetamines and cocaine, on the brain and nervous system.